2-(4H-1,2,4-triazol-3-ylthio)-N-[2-(trifluoromethyl)phenyl]acetamide

• IUPAC Name: 2-(1H-1,2,4-triazol-5-ylsulfanyl)-N-[2-(trifluoromethyl)phenyl]acetamide
• InChI: InChI=1S/C11H9F3N4OS/c12-11(13,14)7-3-1-2-4-8(7)17-9(19)5-20-10-15-6-16-18-10/h1-4,6H,5H2,(H,17,19)(H,15,16,18)
• InChI Key: ABVMIOMXIGXOOQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C(F)(F)F)NC(=O)CSC2=NC=NN2
• Molecular Formula: C11H9F3N4OS
• Molecular Weight: 302.28 g/mol

Description

The compound “2-(4H-1,2,4-triazol-3-ylthio)-N-[2-(trifluoromethyl)phenyl]acetamide” is a complex organic molecule that contains a 1,2,4-triazole ring, which is a type of heterocyclic compound. The trifluoromethyl group attached to the phenyl ring could potentially increase the compound’s lipophilicity, which might enhance its ability to cross biological membranes.

Scientific Research Applications

Computational Chemistry and Molecular Design

CCG-21725 may be utilized in computational chemistry to model and simulate molecular interactions. .

Antimicrobial Research

The structural motif of CCG-21725 suggests potential antimicrobial activity. .

Clean Coal Technology

CCG-21725 might find applications in clean coal technology (CCT). .

Chemical Education

.

Catalysis and Ligand Design

The triazole component of CCG-21725 indicates that it could function as a ligand in catalytic processes. .

Environmental Impact Studies

.

Bioinformatics and Machine Learning

.

Material Science

.

Future Directions

The future research directions for this compound could include further studies to elucidate its synthesis, structure, reactivity, mechanism of action, physical and chemical properties, and safety profile. Additionally, if this compound shows promising biological activity, it could be further developed and optimized for potential therapeutic applications.

Mechanism of Action

Target of Action

CCG-21725, also known as 2-(4H-1,2,4-triazol-3-ylthio)-N-[2-(trifluoromethyl)phenyl]acetamide, primarily targets the RhoA transcriptional signaling pathway . The Rho family of small GTPases plays important roles in cellular processes such as cell adhesion, migration, invasion, extravasation, survival, and proliferation . In some human tumors, up-regulation of RhoA or RhoC is associated with a poor clinical outcome .

Mode of Action

CCG-21725 acts downstream of Rho, blocking SRE.L-driven transcription stimulated by Gα 12 Q231L, Gα 13 Q226L, RhoA-G14V, and RhoC-G14V . It targets MKL/SRF-dependent transcriptional activation without altering DNA binding .

Biochemical Pathways

The compound affects the RhoA transcriptional signaling pathway, which involves the serum response factor (SRF) and its coactivator and oncogene, megakaryoblastic leukemia 1 (MKL1) . Inhibitors of this pathway could serve as useful biological probes and potential cancer therapeutic agents .

Result of Action

CCG-21725 displays activity in several in vitro cancer cell functional assays . It potently inhibits lysophosphatidic acid–induced DNA synthesis in PC-3 prostate cancer cells . It also inhibits the growth of RhoC-overexpressing melanoma lines at nanomolar concentrations . Moreover, CCG-1423 selectively stimulates apoptosis of the metastasis-prone, RhoC-overexpressing melanoma cell line .